Cas no 731772-76-2 (2-Bromo-4-(4-cyanophenyl)-1-butene)

• Product Name: 2-Bromo-4-(4-cyanophenyl)-1-butene
• CAS No: 731772-76-2
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD00671919
• CID: 870077
• PubChem ID: 24721792
• Update Time: 2025-10-29

2-Bromo-4-(4-cyanophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-(4-CYANOPHENYL)-1-BUTENE
• 4-(3-bromobut-3-enyl)benzonitrile
• 4-(3-Bromobut-3-en-1-yl)benzonitrile
• MFCD00671919
• 731772-76-2
• DTXSID50641144
• AKOS016016790
• 2-Bromo-4-(4-cyanophenyl)-1-butene

• MDL： MFCD00671919
• Inchi： 1S/C11H10BrN/c1-9(12)2-3-10-4-6-11(8-13)7-5-10/h4-7H,1-3H2
• InChI Key： HNSWXBSYVYKUEI-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 235.00000
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.39948

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Bromo-4-(4-cyanophenyl)-1-butene

Introduction to 2-Bromo-4-(4-Cyanophenyl)-1-Butene (CAS No. 731772-76-2)

2-Bromo-4-(4-cyanophenyl)-1-butene, also known by its CAS number 731772-76-2, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a bromine atom, a cyano group, and a butene moiety. The molecule's structure makes it a valuable substrate for various synthetic transformations, particularly in the realm of organobromine compounds and cyano-containing aromatic systems.

The synthesis of 2-bromo-4-(4-cyanophenyl)-1-butene has been explored through several methodologies. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have employed catalytic bromination techniques under controlled conditions to achieve high selectivity. The use of transition metal catalysts, such as palladium complexes, has proven particularly effective in facilitating the bromination process while maintaining the integrity of the cyano group.

In terms of applications, this compound serves as an intermediate in the synthesis of more complex molecules. Its role in constructing biologically active compounds has been highlighted in recent research. For example, studies have demonstrated its utility in the preparation of heterocyclic compounds, which are often found in pharmaceutical agents. The presence of both bromine and cyano groups provides versatility in designing multi-step synthesis pathways.

The physical and chemical properties of CAS No. 731772-76-2 have been extensively characterized. Its melting point, boiling point, and solubility data are essential for determining its suitability in various chemical processes. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled precise determination of these properties. These insights are critical for ensuring safe handling and storage of the compound.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms. Understanding these aspects is crucial for adhering to environmental regulations and promoting sustainable chemical practices.

In conclusion, 2-bromo-4-(4-cyanophenyl)-1-butene (CAS No. 731772-76-2) stands as a pivotal compound in modern organic chemistry. Its structural features, synthetic versatility, and application potential continue to drive innovative research across multiple disciplines.